Cas no 30253-09-9 (1,3-Oxathiane, 2,2,6-trimethyl-)

• Product Name: 1,3-Oxathiane, 2,2,6-trimethyl-
• CAS No: 30253-09-9
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 1442022
• PubChem ID: 547827
• Update Time: 2025-04-20

1,3-Oxathiane, 2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxathiane, 2,2,6-trimethyl-
• 2,2,6-trimethyl-1,3-oxathiane
• 30253-09-9
• DTXSID00338239
• SCHEMBL11683817

• Inchi： 1S/C7H14OS/c1-6-4-5-9-7(2,3)8-6/h6H,4-5H2,1-3H3
• InChI Key： PRDNKVSUTZYWBN-UHFFFAOYSA-N
• SMILES： S1CCC(C)OC1(C)C

Computed Properties

• Exact Mass: 146.07662
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals Monothioketals